Cas no 32121-95-2 (Heptanenitrile, 2-pentyl-)

• Product Name: Heptanenitrile, 2-pentyl-
• CAS No: 32121-95-2
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 1450806
• Update Time: 2024-08-25

Heptanenitrile, 2-pentyl- Chemical and Physical Properties

Names and Identifiers

• Heptanenitrile, 2-pentyl-

• Inchi： 1S/C12H23N/c1-3-5-7-9-12(11-13)10-8-6-4-2/h12H,3-10H2,1-2H3
• InChI Key： XPIWHHLJZGKMQM-UHFFFAOYSA-N
• SMILES： C(#N)C(CCCCC)CCCCC

Computed Properties

• Exact Mass: 181.18319

Experimental Properties

• Density: 0.822±0.06 g/cm3(Predicted)
• Boiling Point: 268.9±8.0 °C(Predicted)
• PSA: 23.79